2,4-Diamino-6-carbamoylmethyl-1,3,5-triazine

• Molecular Formula: C5H8N6O
• Molecular Weight: 168.16 g/mol
• IUPAC Name: 2-(4,6-diamino-1,3,5-triazin-2-yl)acetamide
• InChI: InChI=1S/C5H8N6O/c6-2(12)1-3-9-4(7)11-5(8)10-3/h1H2,(H2,6,12)(H4,7,8,9,10,11)
• InChI Key: CCUAOWWSXYYEPW-UHFFFAOYSA-N
• Canonical SMILES: C(C1=NC(=NC(=N1)N)N)C(=O)N

Description

2,4-Diamino-6-carbamoylmethyl-1,3,5-triazine is a useful research compound. Its molecular formula is C5H8N6O and its molecular weight is 168.16 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Ethyl malonamate (34.7 g, 0.26 mole) and methanol (100 ml) were placed in a flash equipped with a dropping funnel, a stirrer, and a soda lime trap (to exclude CO2). The flask was cooled to about 15° C. in an ice-water bath. Freshly prepared biguanide (26.3 g, 0.26 mole, in 250 ml methanol) was added, with stirring, over 35 min at 15°-20° C. A white precipitate began to form within 8-9 min. The mixture was allowed to stir overnight at room temperature. It was then cooled to 15° C., and the white precipitate was filtered, washed with cold water to remove sodium sulfate, and finally washed with cold methanol. A crude yield of 32.7 g (76%) was obtained. A pure sample recrystallized from water had a mp of 295°-96° C. (dec.) when placed in a preheated bath at 295° C. Anal. calcd. for C5H8N6O: C, 36.59; H, 4.91; N, 48.76. Found: C, 36.73; H, 5.08; N, 48.51.